Cas no 902742-33-0 (3-cyclopentyl-1,2-oxazole-5-carboxylic acid)

3-cyclopentyl-1,2-oxazole-5-carboxylic acid structure
902742-33-0 structure
Product Name:3-cyclopentyl-1,2-oxazole-5-carboxylic acid
CAS No:902742-33-0
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD07701408
CID:4664541
PubChem ID:56828658
Update Time:2024-10-26

3-cyclopentyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopentyl-1,2-oxazole-5-carboxylic acid
    • 5-Isoxazolecarboxylic acid, 3-cyclopentyl-
    • EN300-96591
    • AKOS008153426
    • 902742-33-0
    • 3-Cyclopentylisoxazole-5-carboxylic acid
    • CS-0265129
    • G73438
    • DB-105529
    • SCHEMBL11900265
    • Z975823512
    • CLB74233
    • 3-cyclopentyl-1,2-oxazole-5-carboxylicacid
    • MDL: MFCD07701408
    • Inchi: 1S/C9H11NO3/c11-9(12)8-5-7(10-13-8)6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12)
    • InChI Key: BARRKOGFPADROJ-UHFFFAOYSA-N
    • SMILES: O1C(C(O)=O)=CC(C2CCCC2)=N1

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 370.7±30.0 °C at 760 mmHg
  • Flash Point: 178.0±24.6 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-cyclopentyl-1,2-oxazole-5-carboxylic acid Security Information

3-cyclopentyl-1,2-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C994015-10mg
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0
10mg
$ 70.00 2022-06-06
TRC
C994015-50mg
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0
50mg
$ 230.00 2022-06-06
TRC
C994015-100mg
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0
100mg
$ 365.00 2022-06-06
Chemenu
CM466258-1g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95%+
1g
$666 2023-01-18
Enamine
EN300-96591-0.05g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95.0%
0.05g
$216.0 2025-02-21
Enamine
EN300-96591-0.1g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95.0%
0.1g
$322.0 2025-02-21
Enamine
EN300-96591-0.25g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95.0%
0.25g
$459.0 2025-02-21
Enamine
EN300-96591-0.5g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95.0%
0.5g
$723.0 2025-02-21
Enamine
EN300-96591-1.0g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95.0%
1.0g
$928.0 2025-02-21
Enamine
EN300-96591-2.5g
3-cyclopentyl-1,2-oxazole-5-carboxylic acid
902742-33-0 95.0%
2.5g
$1819.0 2025-02-21
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd